Cas no 1808248-81-8 (tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate)

Technical Introduction: tert-Butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate is a chiral bicyclic compound featuring a fused imidazolidinone-piperazine scaffold. Its rigid structure and stereochemical integrity make it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting CNS and protease inhibition. The tert-butyl ester group enhances solubility and facilitates selective deprotection, enabling further functionalization. The (8aR) configuration ensures enantioselective reactivity, critical for asymmetric synthesis. This compound’s stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and process optimization. Its well-defined stereochemistry and synthetic versatility support its use in high-precision drug discovery applications.
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate structure
1808248-81-8 structure
Product Name:tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
CAS No:1808248-81-8
MF:C11H19N3O3
MW:241.286862611771
MDL:MFCD31744169
CID:5058102
PubChem ID:95165283
Update Time:2026-02-28

tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (R)-3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
    • O=C1NC[C@H]2N1CCN(C2)C(=O)OC(C)(C)C
    • tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
    • tert-butyl (8aR)-3-oxo-1,2,5,6,8,8a-hexahydroimidazo[1,5-a]pyrazine-7-carboxylate
    • PS-20769
    • tert-butyl (8aR)-3-oxo-hexahydroimidazo[1,5-a]pyrazine-7-carboxylate
    • D77024
    • DB-404775
    • tert-Butyl(R)-3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
    • CS-0111718
    • SCHEMBL17068110
    • 1808248-81-8
    • MDL: MFCD31744169
    • Inchi: 1S/C11H19N3O3/c1-11(2,3)17-10(16)13-4-5-14-8(7-13)6-12-9(14)15/h8H,4-7H2,1-3H3,(H,12,15)/t8-/m1/s1
    • InChI Key: DGPLYBDSJHLYKS-MRVPVSSYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN2C(NC[C@@H]2C1)=O)=O

Computed Properties

  • Exact Mass: 241.14264148g/mol
  • Monoisotopic Mass: 241.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 61.9

tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM335426-1g
tert-Butyl (R)-3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
1808248-81-8 95%+
1g
$575 2023-03-07
Chemenu
CM335426-1g
tert-Butyl (R)-3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
1808248-81-8 95%+
1g
$727 2021-08-18
eNovation Chemicals LLC
Y1210741-100mg
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
100mg
$155 2024-07-21
eNovation Chemicals LLC
Y1210741-250MG
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
250mg
$245 2024-07-21
eNovation Chemicals LLC
Y1210741-500MG
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
500mg
$395 2024-07-21
eNovation Chemicals LLC
Y1210741-1G
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
1g
$595 2024-07-21
eNovation Chemicals LLC
Y1210741-5G
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
5g
$1785 2024-07-21
eNovation Chemicals LLC
Y1210741-10G
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
10g
$2970 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6430-100MG
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
100MG
¥ 792.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6430-250MG
tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
1808248-81-8 97%
250MG
¥ 1,267.00 2023-04-14

Additional information on tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate

Introduction to Tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate (CAS No. 1808248-81-8)

Tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate, with the CAS number 1808248-81-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its fused imidazolidine and piperazine rings, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate encompasses a tert-butyl group attached to a carboxylate moiety, which is linked to an octahydroimidazolidine ring system. The presence of the (8aR) configuration indicates a specific stereochemical arrangement that can significantly influence the compound's biological properties. This stereochemistry is often critical in determining the efficacy and selectivity of pharmaceutical agents, making it a key focus in the design and synthesis of novel drugs.

In recent years, there has been a growing interest in developing new therapeutic agents that target complex biological pathways. Heterocyclic compounds, such as tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate, have shown remarkable potential in this regard. Their ability to interact with biological targets in unique ways has led to their exploration as scaffolds for drug design. For instance, studies have demonstrated that modifications within the imidazolidine and piperazine rings can alter binding affinities and selectivity profiles, making these compounds valuable tools for understanding enzyme mechanisms and developing targeted therapies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that certain heterocyclic structures can modulate neurotransmitter systems, offering hope for new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The specific arrangement of atoms in tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate may provide the necessary pharmacological properties to interact with these systems effectively. Further investigation into its pharmacokinetic profile and interaction with biological targets will be crucial in determining its therapeutic potential.

The synthesis of complex heterocyclic compounds like tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate presents both challenges and opportunities for chemists. Advanced synthetic methodologies are required to achieve the desired stereochemical purity and yield. Techniques such as asymmetric catalysis and chiral resolution have been employed to construct the intricate ring systems present in this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in molecular construction for achieving desired biological outcomes.

In addition to its potential therapeutic applications, tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its structural framework can be modified or appended with other functional groups to create novel compounds with enhanced biological activities. This flexibility makes it a versatile building block in medicinal chemistry, enabling researchers to explore a wide range of pharmacological possibilities.

The study of this compound also contributes to our understanding of fundamental chemical principles. The interplay between molecular structure and biological activity is a central theme in drug discovery, and compounds like tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate provide excellent models for investigating these relationships. By examining how changes in the chemical structure affect biological responses, researchers can gain insights into mechanisms of action and develop more rational approaches to drug design.

The future direction of research on tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate is likely to involve both computational modeling and experimental validation. Computational methods can help predict how this molecule will behave in different biological environments, while experimental studies can confirm these predictions and provide additional data on its interactions with biological targets. This combined approach will be essential for optimizing its therapeutic potential and ensuring its safety and efficacy.

In conclusion, tert-butyl (8aR)-3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling subject for further research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases. The ongoing exploration of its properties and applications promises to yield valuable insights into both chemistry and medicine.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent